Cas no 50599-45-6 (1,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 50599-45-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00856267
• CID: 364539
• PubChem ID: 12382528
• Update Time: 2025-06-08

1,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1,4-dimethyl-
• 1,4-dimethylcyclohexane-1-carboxylic acid
• 1,4-Dimethyl-cyclohexanecarboxylic acid
• 1,4-dimethylcyclohexanecarboxylicacid
• methyl 4-methylcyclohexane carboxylic acid
• 1,4-dimethylcyclohexanecarboxylic acid
• FHWQUVWJOVFLDJ-UHFFFAOYSA-N
• DTXSID70495520
• SCHEMBL8055224
• EN300-330181
• AKOS014728845
• SCHEMBL8055626
• SCHEMBL1468704
• SCHEMBL20255525
• SCHEMBL10203449
• 50599-45-6

• MDL： MFCD00856267
• Inchi： 1S/C9H16O2/c1-7-3-5-9(2,6-4-7)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： FHWQUVWJOVFLDJ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C)CC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3